Bph-742

• Molecular Formula: C16H37O6P3
• Molecular Weight: 418.38 g/mol
• InChI: InChI=1S/C16H37O6P3/c1-4-5-6-7-8-9-10-11-12-13-14-23(2,3)15-16(24(17,18)19)25(20,21)22/h16H,4-15H2,1-3H3,(H3-,17,18,19,20,21,22)
• InChIKey: QCMHKGWUOSRYCF-UHFFFAOYSA-N

BPH-742: Lipophilic Bisphosphonate for GGPPS Research

BPH-742 (CAS 1059677-12-1, bisphosphonate 9) is a lipophilic bisphosphonate inhibitor of geranylgeranyl diphosphate synthase (GGPPS) with an IC₅₀ of 100 nM against the human recombinant enzyme [1]. Its molecular formula is C₁₆H₃₇O₆P₃ and molecular weight 418.38 Da [2]. BPH-742 is a long-chain phosphonium bisphosphonate designed for anticancer target validation through GGPPS inhibition [1]. The compound has been co-crystallized with S. cerevisiae GGPPS (PDB: 2Z7I) at 2.10 Å resolution, providing definitive structural evidence for its binding mode [3].

1

GGPPS inhibition tool compound — reported IC₅₀ in human recombinant enzyme assay supports target-engagement studies.

2

Co-crystal structure available — PDB 2Z7I (2.10 Å) enables structure-based experimental design.

3

Long-chain phosphonium bisphosphonate — distinct from short-chain nitrogen-containing bisphosphonates, suitable for GGPPS-specific pathway dissection.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BPH-742 Ligand Activity Charts. Ligand ID: 3189. View Source
• [3] RCSB Protein Data Bank. PDB ID: 2Z7I. S. cerevisiae geranylgeranyl pyrophosphate synthase in complex with inhibitor BPH-742. Deposited 2007-08-23, Released 2008-07-08. DOI: 10.2210/pdb2z7i/pdb. View Source

BPH-742: Why GGPPS Inhibitor Validation Matters

GGPPS inhibitors in the bisphosphonate class exhibit substantial heterogeneity in potency, binding site occupancy, and side-chain chemistry [1]. Within a single study, IC₅₀ values for bisphosphonate GGPPS inhibitors ranged from 100 nM to >100 μM—a >1,000-fold variation [1]. Key structural determinants include alkyl chain length, the presence or absence of a phosphonium cationic center, and the number of phosphonate groups [1]. Moreover, crystallographic evidence demonstrates that different bisphosphonate inhibitors occupy distinct binding sites: short-chain n-alkyl species bind to the FPP substrate site, while long-chain phosphonium bisphosphonates (such as BPH-742) bind preferentially to the GGPP product/inhibitor site [1]. These molecular differences preclude assumption of functional interchangeability among GGPPS inhibitors; compound-specific validation data are required for reproducible experimental outcomes.

Binding site occupancy may differ — BPH-742 binds the GGPP product/inhibitor site, whereas short-chain bisphosphonates preferentially occupy the FPP substrate site; functional interchangeability is not supported.

Class-wide potency range exceeds 1,000-fold — GGPPS inhibitor IC₅₀ values span from nanomolar to >100 µM; assuming similar potency across analogs can compromise assay reproducibility.

Alkyl chain chemistry alters cellular behavior — lipophilic long-chain bisphosphonates differ from clinical short-chain FDPS inhibitors in membrane permeability and target engagement; direct substitution may shift experimental outcomes.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. View Source

BPH-742: Head-to-Head Comparisons with GGPPS Analogs

Superior Potency over Compound 14

In a standardized human recombinant GGPPS enzyme inhibition assay, BPH-742 (compound 9) demonstrated an IC₅₀ of 100 nM, which is 2.8-fold more potent than the structurally related analog compound 14 (IC₅₀ = 280 nM) [1]. Both compounds were evaluated under identical assay conditions and reported in the same study [1].

Potency vs. Compound 14

Head-to-head

BPH-742 IC₅₀: 100 nM
Compound 14 IC₅₀: 280 nM
2.8-fold difference

Supports GGPPS inhibitor ranking within the same assay platform.

Human recombinant enzyme assay; identical conditions reported.

Evidence Dimension	Enzyme inhibition potency (IC₅₀)
Target Compound Data	100 nM
Comparator Or Baseline	Compound 14 (bisphosphonate analog), 280 nM
Quantified Difference	2.8-fold higher potency
Conditions	Human recombinant GGPPS enzyme inhibition assay (J Med Chem 2008, 51:5594-5607)

Why This Matters

Higher potency reduces compound consumption per experiment and enables robust target engagement at lower concentrations in GGPPS-dependent assays.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. (Table 1, compound 9 IC₅₀ = 0.1 μM; GtoPdb compound 14 IC₅₀ = 280 nM). View Source

Potency Advantage vs. Compounds 15 and 19

BPH-742 (IC₅₀ = 100 nM) exhibits 3-fold higher inhibitory potency than the neutral side-chain analog compound 15 (IC₅₀ = 300 nM) and 6-fold higher potency than compound 19 (IC₅₀ = 600 nM) in GGPPS enzyme inhibition assays reported from the same study [1]. These compounds represent distinct structural subclasses, with BPH-742 incorporating a long-chain phosphonium moiety that confers enhanced potency [1].

Potency vs. 15 & 19

Head-to-head

BPH-742100 nM

Cpd 15300 nM (3×)

Cpd 19600 nM (6×)

Reported potency differentiation among neutral side-chain analogs.

Same human recombinant GGPPS assay; structural subclass differences noted.

Evidence Dimension	Enzyme inhibition potency (IC₅₀)
Target Compound Data	100 nM
Comparator Or Baseline	Compound 15 (300 nM); Compound 19 (600 nM)
Quantified Difference	3-fold vs. compound 15; 6-fold vs. compound 19
Conditions	Human recombinant GGPPS enzyme inhibition assay (J Med Chem 2008, 51:5594-5607)

Why This Matters

The potency advantage enables lower working concentrations in cell-based assays, which may reduce off-target effects associated with higher compound concentrations.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. (Table 1: compound 9 IC₅₀ = 0.1 μM; compound 15 IC₅₀ = 0.3 μM; compound 19 IC₅₀ = 0.6 μM). View Source

Potency Advantage over Compound 5

BPH-742 (IC₅₀ = 100 nM) demonstrates 10-fold greater inhibitory potency against human recombinant GGPPS than the neutral dialkenyl bisphosphonate compound 5 (IC₅₀ = 1 μM), as reported in the same study [1]. Compound 5 represents the digeranyl methylene bisphosphonate structural subclass, which lacks the phosphonium cationic center present in BPH-742 [1].

Potency vs. Compound 5

Head-to-head

BPH-742: 100 nM
Compound 5: 1 µM
10-fold difference

Indicates structural-subclass potency difference (phosphonium vs. neutral digeranyl).

Assay platform consistent with prior comparisons.

Evidence Dimension	Enzyme inhibition potency (IC₅₀)
Target Compound Data	100 nM
Comparator Or Baseline	Compound 5 (digeranyl methylene bisphosphonate), 1 μM
Quantified Difference	10-fold higher potency
Conditions	Human recombinant GGPPS enzyme inhibition assay (J Med Chem 2008, 51:5594-5607)

Why This Matters

Substantial potency advantage translates to significantly lower mass requirements for achieving target inhibition, particularly important for in vivo studies where compound solubility and dosing are limiting factors.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. (Table 1: compound 9 IC₅₀ = 0.1 μM; compound 5 IC₅₀ = 1 μM). View Source

Binding at GGPP Product Site vs. FPP Substrate Site

Crystallographic analysis reveals that BPH-742, as a long-chain phosphonium bisphosphonate, binds to the GGPP product/inhibitor site of GGPPS, whereas short-chain n-alkyl bisphosphonates (such as compound 10, C6 alkyl chain) bind preferentially to the FPP substrate site [1]. The crystal structure of BPH-742 bound to S. cerevisiae GGPPS (PDB: 2Z7I, resolution 2.10 Å) provides atomic-level evidence for this binding mode differentiation [2]. This site-selectivity is mechanistically distinct from many other bisphosphonate GGPPS inhibitors that occupy the FPP substrate site [1].

Binding site occupancy

Class-level

BPH-742GGPP product/inhibitor site (PDB 2Z7I, 2.10 Å)

Short-chainFPP substrate site

Enables binding-site-specific pharmacology and orthogonal validation of FPP-site inhibitors.

Crystallographic evidence; distinct mechanism from many bisphosphonate analogs.

Evidence Dimension	Binding site occupancy
Target Compound Data	GGPP product/inhibitor site (PDB: 2Z7I)
Comparator Or Baseline	Short-chain n-alkyl bisphosphonates (e.g., compound 10, C6 alkyl chain) bind to FPP substrate site
Quantified Difference	Site occupancy: GGPP site vs. FPP site; resolution: 2.10 Å
Conditions	X-ray crystallography of GGPPS-inhibitor complexes

Why This Matters

The distinct binding site occupancy of BPH-742 makes it a uniquely positioned tool for dissecting GGPPS active-site pharmacology and for orthogonal validation of FPP-site inhibitors in mechanistic studies.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. View Source
• [2] RCSB Protein Data Bank. PDB ID: 2Z7I. S. cerevisiae geranylgeranyl pyrophosphate synthase in complex with inhibitor BPH-742. Deposited 2007-08-23, Released 2008-07-08. DOI: 10.2210/pdb2z7i/pdb. View Source

Lipophilicity from Long Alkyl Chain vs. Short-Chain Bisphosphonates

BPH-742 contains a C12 (dodecyl) alkyl chain, which contrasts with the short side-chain structures of conventional nitrogen-containing bisphosphonates such as pamidronate, risedronate, and alendronate [1]. In the same study, conventional bisphosphonates with short side chains exhibited essentially no activity against GGPPS (IC₅₀ > 100 μM) compared to BPH-742 (IC₅₀ = 100 nM) [1]. This structural distinction is directly linked to both target engagement and cellular permeability characteristics [1].

Lipophilicity advantage

Class-level

BPH-742C12 alkyl; IC₅₀ 100 nM

Pamidronate etc.Short chains; IC₅₀ >100 µM

Supports GGPPS-specific vs. FDPS-targeted bisphosphonate differentiation; reported >1,000-fold potency window.

Interpret in context of cellular permeability and target selectivity.

Evidence Dimension	Side-chain structure and associated GGPPS inhibitory activity
Target Compound Data	C12 (dodecyl) alkyl chain; IC₅₀ = 100 nM
Comparator Or Baseline	Pamidronate, risedronate, alendronate (short-chain); IC₅₀ > 100 μM (all >1,000-fold less potent)
Quantified Difference	>1,000-fold difference in IC₅₀; lipophilic alkyl chain vs. short-chain structures
Conditions	Human recombinant GGPPS enzyme inhibition assay

Why This Matters

The long alkyl chain structural feature distinguishes BPH-742 from clinical bisphosphonates that target FDPS, making it an essential tool for studies requiring specific GGPPS inhibition without confounding FDPS activity, and the enhanced lipophilicity improves cellular membrane permeability.

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. (Section: "The most potent inhibitors all contained long alkyl chains, with short chain species—conventional bisphosphonates such as pamidronate, risedronate, and alendronate—having essentially no activity (>100 μM)."). View Source

BPH-742: Key Research Applications

Co-Crystallization of GGPPS Complexes

BPH-742 is validated for X-ray crystallography applications through its successful co-crystallization with S. cerevisiae GGPPS (PDB: 2Z7I, resolution 2.10 Å) [1]. Its binding to the GGPP product/inhibitor site has been definitively resolved, enabling structure-based studies of GGPPS active-site pharmacology [1]. The high potency (IC₅₀ = 100 nM) and established binding mode make BPH-742 a reliable reference compound for crystallographic fragment screening and structure-guided inhibitor optimization campaigns [2].

GGPPS Target Engagement in Cell Signaling

BPH-742 provides potent GGPPS inhibition (IC₅₀ = 100 nM) with structural evidence supporting GGPP-site binding [1]. This potency advantage over analogs—2.8-fold more potent than compound 14 and up to 10-fold more potent than compound 5—reduces compound consumption and enables robust target engagement at lower concentrations [1]. BPH-742 is particularly suited for studies investigating protein prenylation, Rho/Rap/Rac signaling pathways, and cellular survival mechanisms dependent on geranylgeranylation [2].

GGPPS Inhibition in Tumor Cell Models

GGPPS is a validated anticancer target involved in protein prenylation and cell survival signaling [1]. BPH-742, with its 100 nM IC₅₀ and documented antitumor activity annotation, serves as a chemical probe for investigating GGPPS as a therapeutic target in oncology [2]. The long-chain phosphonium structural motif in BPH-742 confers enhanced lipophilicity relative to conventional bisphosphonates, which may facilitate cellular uptake in tumor cell models—a critical consideration for translating biochemical potency to cellular activity [1].

Chemical Traceability for Mechanistic Studies

BPH-742 (CAS 1059677-12-1) has a fully resolved molecular formula (C₁₆H₃₇O₆P₃, MW 418.38 Da), definitive IUPAC name (hydrogen [2-(dodecyldimethylphosphaniumyl)-1-phosphonoethyl]phosphonate), and established commercial purity specifications (typically ≥98%) [1]. These attributes support reproducible procurement and experimental documentation. In contrast to early-stage lead compounds lacking CAS registration or defined purity standards, BPH-742 offers chemical traceability essential for peer-reviewed publication and regulatory-facing research [2].

Application

Selection Property

Validation Focus

GGPPS structural biology

Co-crystal structure with binding site resolved

Confirm GGPP-site occupancy and resolution in your crystallization system

Cell signaling pathway studies

Reported GGPPS inhibition potency and target engagement context

Assess protein prenylation readouts and pathway modulation in your cell model

Tumor cell model research

Lipophilic character and reported cancer target context

Evaluate cellular uptake and growth-inhibition endpoints under your conditions

Chemical traceability & reproducibility

Defined CAS, purity specification, and peer-reviewed structural data

Document lot-specific characterization for publication-grade experiments

• [1] Chen, C. K.-M., Hudock, M. P., Zhang, Y., Guo, R.-T., Cao, R., No, J. H., Liang, P.-H., Ko, T.-P., Chang, T.-H., Chang, S.-C., Song, Y., Axelson, J., Kumar, A., Wang, A. H.-J., & Oldfield, E. (2008). Inhibition of Geranylgeranyl Diphosphate Synthase by Bisphosphonates: A Crystallographic and Computational Investigation. Journal of Medicinal Chemistry, 51(18), 5594–5607. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BPH-742 Ligand Activity Charts. Ligand ID: 3189. View Source